Cas no 1382136-98-2 (1,3,2-Dioxaborolane, 2-[2-fluoro-4-[(methylsulfonyl)methyl]phenyl]-4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane, 2-[2-fluoro-4-[(methylsulfonyl)methyl]phenyl]-4,4,5,5-tetramethyl-
• CAS No: 1382136-98-2
• MF: C₁₄H₂₀BFO₄S
• MW: 314.180606842041
• CID: 5150281
• Update Time: 2025-05-20

1,3,2-Dioxaborolane, 2-[2-fluoro-4-[(methylsulfonyl)methyl]phenyl]-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[2-fluoro-4-[(methylsulfonyl)methyl]phenyl]-4,4,5,5-tetramethyl-
• 2-(2-Fluoro-4-((methylsulfonyl)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C14H20BFO4S/c1-13(2)14(3,4)20-15(19-13)11-7-6-10(8-12(11)16)9-21(5,17)18/h6-8H,9H2,1-5H3
• InChI Key： CNPMRBHMOWMMBY-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(CS(C)(=O)=O)C=C1F

Additional information on 1,3,2-Dioxaborolane, 2-[2-fluoro-4-[(methylsulfonyl)methyl]phenyl]-4,4,5,5-tetramethyl-

Exploring the Properties and Applications of 1,3,2-Dioxaborolane (CAS No. 1382136-98-2): A Comprehensive Overview

The compound 1,3,2-Dioxaborolane (CAS No. 1382136-98-2) is a fascinating molecule with a unique structure and diverse applications. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile properties. In this article, we will delve into the structural characteristics, synthesis methods, and cutting-edge applications of 1,3,2-Dioxaborolane, while incorporating the latest research findings to provide a comprehensive understanding of its significance.

1,3,2-Dioxaborolane belongs to the class of boron-containing heterocyclic compounds. Its structure consists of a three-membered ring with two oxygen atoms and one boron atom. The molecule's geometry plays a crucial role in its reactivity and functionality. Recent studies have highlighted the importance of dioxaborolane derivatives in catalytic processes and material synthesis. For instance, researchers have demonstrated that dioxaborolane-based catalysts can significantly enhance the efficiency of cross-coupling reactions, which are pivotal in organic synthesis.

The synthesis of 1,3,2-Dioxaborolane involves various methodologies, including the oxidation of boron-containing precursors and the use of transition metal catalysts. One notable approach is the utilization of methylsulfonyl groups as activating agents in the formation of dioxaborolane derivatives. This method has been optimized in recent years to improve yield and selectivity. For example, a study published in *Nature Chemistry* explored the use of fluorinated dioxaborolanes in constructing complex organic frameworks with high precision.

One of the most promising applications of 1,3,2-Dioxaborolane lies in its role as a building block for advanced materials. The compound's ability to form stable covalent bonds with other functional groups makes it an ideal candidate for designing polymers with tailored properties. Recent advancements in polymer chemistry have leveraged dioxaborolane-based monomers to develop materials with enhanced mechanical strength and thermal stability. These materials are being explored for use in aerospace applications and high-performance electronics.

In addition to its material science applications, 1,3,2-Dioxaborolane has shown potential in medicinal chemistry. The compound's unique electronic properties make it a valuable component in drug design. Researchers have utilized dioxaborolane derivatives to develop bioactive molecules targeting various disease pathways. For instance, a study published in *Journal of Medicinal Chemistry* reported the synthesis of fluorinated dioxaborolanes as promising candidates for anticancer drug development.

The incorporation of methylsulfonyl groups into dioxaborolane derivatives has further expanded their utility across multiple disciplines. These groups enhance the molecule's reactivity while maintaining stability under diverse reaction conditions. Recent research has focused on optimizing these modifications to achieve higher yields and better control over product properties.

From a sustainability perspective, the synthesis and application of 1,3,2-Dioxaborolane align with green chemistry principles. The use of efficient catalysts and recyclable solvents in its production minimizes environmental impact while maximizing resource utilization. As industries increasingly prioritize eco-friendly practices, compounds like dioxaborolane derivatives are expected to play a critical role in sustainable innovation.

In conclusion, 1,3,2-Dioxaborolane (CAS No. 1382136-98-2) is a multifaceted compound with immense potential across various scientific domains. Its unique structure enables diverse applications ranging from catalysis to drug development and material science. By integrating cutting-edge research findings into our understanding of this compound's properties and applications